Cas no 136416-31-4 (Benzoic acid, 3-(3-hydroxypropyl)-, hexyl ester)

• Product Name: Benzoic acid, 3-(3-hydroxypropyl)-, hexyl ester
• CAS No: 136416-31-4
• MF: C₁₆H₂₄O₃
• MW: 264.359965324402
• CID: 1239511
• Update Time: 2024-08-03

Benzoic acid, 3-(3-hydroxypropyl)-, hexyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(3-hydroxypropyl)-, hexyl ester

• Inchi： 1S/C16H24O3/c1-2-3-4-5-12-19-16(18)15-10-6-8-14(13-15)9-7-11-17/h6,8,10,13,17H,2-5,7,9,11-12H2,1H3
• InChI Key： BYPSFRFDJQGRTN-UHFFFAOYSA-N
• SMILES： C(OCCCCCC)(=O)C1=CC=CC(CCCO)=C1

Experimental Properties

• Density: 1.029±0.06 g/cm3(Predicted)
• Boiling Point: 396.6±25.0 °C(Predicted)
• pka: 15.02±0.10(Predicted)